Cas no 2228401-43-0 (2-amino-2-(3-methylfuran-2-yl)propan-1-ol)

• Product Name: 2-amino-2-(3-methylfuran-2-yl)propan-1-ol
• CAS No: 2228401-43-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6000699
• PubChem ID: 165610614
• Update Time: 2025-05-19

2-amino-2-(3-methylfuran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-methylfuran-2-yl)propan-1-ol
• 2228401-43-0
• EN300-1739338

• Inchi： 1S/C8H13NO2/c1-6-3-4-11-7(6)8(2,9)5-10/h3-4,10H,5,9H2,1-2H3
• InChI Key： AIFOUQWONDGTKK-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C(C)(CO)N

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-amino-2-(3-methylfuran-2-yl)propan-1-ol

Introduction to 2-amino-2-(3-methylfuran-2-yl)propan-1-ol (CAS No: 2228401-43-0)

2-amino-2-(3-methylfuran-2-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228401-43-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining an amino group, a propanol backbone, and a 3-methylfuran substituent, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both polar and aromatic functional groups makes it a versatile intermediate for the development of more complex molecular architectures.

The structural composition of 2-amino-2-(3-methylfuran-2-yl)propan-1-ol encompasses several key features that contribute to its reactivity and utility. The amino group (–NH₂) at the second carbon position introduces basicity and potential hydrogen bonding capabilities, while the propanol moiety (–CH₂–CH₂–OH) provides hydrophilicity and chiral centers for further derivatization. The 3-methylfuran substituent (C₄H₃O) adds an aromatic ring system with a methyl group at the third position, enhancing electronic properties and influencing interactions with biological targets.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their prevalence in bioactive molecules. The furan ring in 2-amino-2-(3-methylfuran-2-yl)propan-1-ol is particularly noteworthy, as it is a common scaffold in natural products and pharmaceuticals. For instance, furan derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The methyl substitution at the third carbon of the furan ring further modulates electronic distribution, potentially enhancing binding affinity to biological receptors.

The synthesis of 2-amino-2-(3-methylfuran-2-yl)propan-1-ol involves multi-step organic transformations that highlight modern synthetic methodologies. One approach involves the condensation of 3-methylfuran with an appropriate electrophile to introduce the furan moiety, followed by nucleophilic substitution or reduction to incorporate the amino and hydroxyl groups. Advanced catalytic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high regioselectivity and yield. These methods align with contemporary trends in green chemistry, emphasizing atom economy and minimal waste generation.

The compound’s potential applications extend to medicinal chemistry, where it serves as a building block for more sophisticated drug candidates. Researchers have utilized derivatives of 2-amino-2-(3-methylfuran-2-yl)propan-1-ol in virtual screening campaigns to identify novel inhibitors of enzyme targets associated with metabolic disorders. Preliminary computational studies suggest that modifications to the amino or furan substituents can fine-tune binding interactions with protein receptors, offering opportunities for structure-based drug design.

Moreover, the chiral nature of 2-amino-2-(3-methylfuran-2-yl)propan-1-ol has been exploited in asymmetric synthesis efforts. Enantioselective catalysis has enabled the preparation of enantiomerically pure forms of this compound, which are critical for developing enantiomerically enriched pharmaceuticals that exhibit improved efficacy and reduced side effects. Such advancements underscore the importance of stereochemistry in optimizing biological activity.

The role of computational chemistry in studying 2-amino-2-(3-methylfuran-2-ylopropanol)-1 cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and interaction patterns with potential biological targets. These simulations provide valuable insights into how structural modifications might enhance pharmacological properties, guiding experimental efforts toward more effective drug candidates. The integration of experimental data with computational predictions exemplifies modern drug discovery paradigms.

In conclusion, 2-aminoaminoaminoaminoaminoaminoaminoaminoaminoaminoaminoaminoamino(3-methylfuran(2228401)-43(0) represents a promising compound with diverse applications in pharmaceutical research and synthetic chemistry. Its unique structural features—combining polar functional groups with an aromatic heterocycle—make it a valuable intermediate for developing novel therapeutics. As research continues to uncover new synthetic routes and pharmacological applications, this compound is poised to play an increasingly significant role in advancing medicinal chemistry innovation.